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Compound of Interest

Compound Name: 2-Bromobenzothiazole

Cat. No.: B1268465

A Technical Guide to the Physical Properties of
2-Bromobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-

Bromobenzothiazole, a crucial heterocyclic compound frequently utilized in medicinal
chemistry and materials science. This document details its melting point and solubility

characteristics, offering standardized experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 2-Bromobenzothiazole are fundamental to its application in
synthesis and formulation. A summary of its key physical properties is presented below.

Property Value Reference
Melting Point 39-43 °C

Appearance Solid [1]
Molecular Formula C7H4BrNS [1112]
Molecular Weight 214.08 g/mol [2]
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Solubility Profile

Currently, detailed quantitative solubility data for 2-Bromobenzothiazole in a wide range of
organic solvents is not extensively documented in publicly available literature. However, based
on the general principle of "like dissolves like," it is anticipated that 2-Bromobenzothiazole, a
polar molecule, will exhibit solubility in polar organic solvents. Experimental determination is
recommended for precise measurements.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of 2-Bromobenzothiazole.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, while a broad melting range often suggests the
presence of impurities. The capillary method is the standard technique for determining the
melting point of a solid organic compound.[3][4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of 2-Bromobenzothiazole is placed on a clean, dry
watch glass. If the sample is not a fine powder, it should be gently ground using a mortar and
pestle.[6]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
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the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.[3][6]

e Measurement:
o The loaded capillary tube is placed into the heating block of the melting point apparatus.

o If the approximate melting point is known, the apparatus is heated at a moderate rate to
about 15-20°C below the expected melting point. The heating rate is then reduced to 1-
2°C per minute to allow for accurate observation.[6]

o If the melting point is unknown, a preliminary rapid heating is performed to determine an
approximate range. The apparatus is then allowed to cool, and a fresh sample is used for
a more precise measurement with a slower heating rate.[6]

o Observation and Recording: The temperature at which the first droplet of liquid is observed is
recorded as the beginning of the melting range. The temperature at which the entire sample
has completely melted is recorded as the end of the melting range.

Solubility Determination

Determining the solubility of a compound in various solvents is essential for its use in reactions,
purifications, and formulations. A general qualitative procedure is outlined below.

Materials:
e 2-Bromobenzothiazole

o A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl
acetate, hexane)

o Small test tubes
o Vortex mixer or spatula for agitation
e Graduated pipettes or cylinders

Procedure:
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o Sample Preparation: A small, accurately weighed amount of 2-Bromobenzothiazole (e.g.,
10 mg) is placed into a clean, dry test tube.

e Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test
tube.

» Agitation: The mixture is vigorously agitated using a vortex mixer or by stirring with a spatula
for a set period (e.g., 1-2 minutes) to ensure thorough mixing.

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

» Classification:
o Soluble: The solid completely dissolves, forming a clear solution.
o Partially Soluble: Some of the solid dissolves, but undissolved particles remain.
o Insoluble: The solid does not appear to dissolve.

e Reporting: The results are recorded, noting the solvent used and the observed solubility. For
more quantitative results, the process can be repeated with increasing amounts of solute
until saturation is reached.

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of
the melting point of 2-Bromobenzothiazole.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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